Cas no 62596-44-5 (3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester)
62596-44-5 structure
Product Name:3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester
CAS No:62596-44-5
MF:C14H14O4
MW:246.258564472198
CID:438718
PubChem ID:12332580
Update Time:2025-04-19
3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester
- ethyl 5-(4-methoxyphenyl)furan-3-carboxylate
- DTXSID80490763
- 62596-44-5
-
- Inchi: 1S/C14H14O4/c1-3-17-14(15)11-8-13(18-9-11)10-4-6-12(16-2)7-5-10/h4-9H,3H2,1-2H3
- InChI Key: SUAGJOGWTWCMML-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)C=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 246.08922
- Monoisotopic Mass: 246.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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